Cas no 99451-55-5 (8-bromo-5-(methylsulfanyl)-[1,2,4]triazolo[4,3-c]pyrimidine)
99451-55-5 structure
Product Name:8-bromo-5-(methylsulfanyl)-[1,2,4]triazolo[4,3-c]pyrimidine
CAS No:99451-55-5
MF:C6H5BrN4S
MW:245.099697828293
MDL:MFCD28502491
CID:3031741
PubChem ID:13519865
Update Time:2025-04-21
8-bromo-5-(methylsulfanyl)-[1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-5-(methylthio)[1,2,4]triazolo[4,3-c]pyrimidine
- 8-bromo-5-(methylsulfanyl)-[1,2,4]triazolo[4,3-c]pyrimidine
- AC-29953
- SB23242
- PYXSQRIHTWWWIN-UHFFFAOYSA-N
- SCHEMBL17841445
- EN300-19505300
- 99451-55-5
- 8-bromo-5-methylsulfanyl-[1,2,4]triazolo[4,3-c]pyrimidine
- 1,2,4-Triazolo[4,3-c]pyrimidine, 8-bromo-5-(methylthio)-
- EED226 Intermediates
- SY032089
- ZDA45155
- Z3247513631
- 8-bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine
- PS-11604
- CS-0132027
- DB-170504
- 8-Bromo-5-(methylsulfanyl)[1,2,4]triazolo[4,3-c]pyrimidine
- AKOS030528186
- MFCD28502491
- C6H5BrN4S
- 814-230-1
- 8-Bromo-5-(methylthio)(1,2,4)triazolo(4,3-c)pyrimidine
-
- MDL: MFCD28502491
- Inchi: 1S/C6H5BrN4S/c1-12-6-8-2-4(7)5-10-9-3-11(5)6/h2-3H,1H3
- InChI Key: PYXSQRIHTWWWIN-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(N2C=NN=C21)SC
Computed Properties
- Exact Mass: 243.94183g/mol
- Monoisotopic Mass: 243.94183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 68.4Ų
8-bromo-5-(methylsulfanyl)-[1,2,4]triazolo[4,3-c]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZN864-5g |
8-bromo-5-(methylsulfanyl)-[1,2,4]triazolo[4,3-c]pyrimidine |
99451-55-5 | 97% | 5g |
6596CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZN864-1g |
8-bromo-5-(methylsulfanyl)-[1,2,4]triazolo[4,3-c]pyrimidine |
99451-55-5 | 97% | 1g |
1650.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZN864-50mg |
8-bromo-5-(methylsulfanyl)-[1,2,4]triazolo[4,3-c]pyrimidine |
99451-55-5 | 97% | 50mg |
220.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZN864-250mg |
8-bromo-5-(methylsulfanyl)-[1,2,4]triazolo[4,3-c]pyrimidine |
99451-55-5 | 97% | 250mg |
834CNY | 2021-05-07 | |
| Apollo Scientific | OR51877-1g |
8-Bromo-5-(methylthio)[1,2,4]triazolo[4,3-c]pyrimidine |
99451-55-5 | 1g |
£67.00 | 2025-02-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B897705-1g |
8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine |
99451-55-5 | 97% | 1g |
1,856.70 | 2021-05-17 | |
| Chemenu | CM256094-1g |
8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine |
99451-55-5 | 97% | 1g |
$*** | 2023-04-18 | |
| Chemenu | CM256094-5g |
8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine |
99451-55-5 | 97% | 5g |
$*** | 2023-04-18 | |
| Chemenu | CM256094-10g |
8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine |
99451-55-5 | 97% | 10g |
$*** | 2023-04-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B11965-1g |
8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine |
99451-55-5 | 97% | 1g |
¥508.0 | 2022-10-09 |
8-bromo-5-(methylsulfanyl)-[1,2,4]triazolo[4,3-c]pyrimidine Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
99451-55-5 (8-bromo-5-(methylsulfanyl)-[1,2,4]triazolo[4,3-c]pyrimidine) Related Products
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